5-Boc-2-(bromomethyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine

• Molecular Formula: C12H17BrN2O2S
• Molecular Weight: 333.25 g/mol
• IUPAC Name: tert-butyl 2-(bromomethyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• InChI: InChI=1S/C12H17BrN2O2S/c1-12(2,3)17-11(16)15-5-4-8-9(7-15)18-10(6-13)14-8/h4-7H2,1-3H3
• InChI Key: QDGSMIXRVVGMRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)SC(=N2)CBr

Description

The compound “MFCD31811581” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it a subject of interest in various scientific fields, including chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “MFCD31811581” involves specific chemical reactions under controlled conditions. The exact synthetic route can vary, but it typically includes steps such as:

Reactant Selection: Choosing appropriate starting materials.

Reaction Conditions: Controlling temperature, pressure, and pH to optimize the reaction.

Purification: Using techniques like crystallization, distillation, or chromatography to purify the final product.

Industrial Production Methods: In an industrial setting, the production of “MFCD31811581” is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process involves:

Bulk Reactants: Using large quantities of starting materials.

Continuous Monitoring: Employing sensors and control systems to monitor reaction parameters.

Quality Control: Implementing rigorous testing to ensure the purity and quality of the final product.

Chemical Reactions Analysis

Types of Reactions: “MFCD31811581” undergoes various chemical reactions, including:

Oxidation: Reacting with oxidizing agents to form oxidized products.

Reduction: Reacting with reducing agents to form reduced products.

Substitution: Undergoing nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Such as halogens or alkylating agents.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

“MFCD31811581” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

“MFCD31811581” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with analogous structures or reactivity. The comparison involves:

Structural Similarity: Analyzing the molecular structure and functional groups.

Reactivity: Comparing the types of reactions and conditions they undergo.

Applications: Evaluating their uses in various fields.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Each of these compounds shares certain similarities with “MFCD31811581” but also has distinct properties that make it unique.